Cas no 2228686-02-8 (2-(4-ethylphenyl)prop-2-en-1-amine)
2-(4-ethylphenyl)prop-2-en-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-ethylphenyl)prop-2-en-1-amine
- EN300-1999844
- 2228686-02-8
-
- Inchi: 1S/C11H15N/c1-3-10-4-6-11(7-5-10)9(2)8-12/h4-7H,2-3,8,12H2,1H3
- InChI Key: IBKHOLCOZJIWDG-UHFFFAOYSA-N
- SMILES: NCC(=C)C1C=CC(=CC=1)CC
Computed Properties
- Exact Mass: 161.120449483g/mol
- Monoisotopic Mass: 161.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
2-(4-ethylphenyl)prop-2-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1999844-0.05g |
2-(4-ethylphenyl)prop-2-en-1-amine |
2228686-02-8 | 0.05g |
$948.0 | 2023-09-16 | ||
| Enamine | EN300-1999844-0.1g |
2-(4-ethylphenyl)prop-2-en-1-amine |
2228686-02-8 | 0.1g |
$993.0 | 2023-09-16 | ||
| Enamine | EN300-1999844-0.25g |
2-(4-ethylphenyl)prop-2-en-1-amine |
2228686-02-8 | 0.25g |
$1038.0 | 2023-09-16 | ||
| Enamine | EN300-1999844-0.5g |
2-(4-ethylphenyl)prop-2-en-1-amine |
2228686-02-8 | 0.5g |
$1084.0 | 2023-09-16 | ||
| Enamine | EN300-1999844-1.0g |
2-(4-ethylphenyl)prop-2-en-1-amine |
2228686-02-8 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1999844-2.5g |
2-(4-ethylphenyl)prop-2-en-1-amine |
2228686-02-8 | 2.5g |
$2211.0 | 2023-09-16 | ||
| Enamine | EN300-1999844-5.0g |
2-(4-ethylphenyl)prop-2-en-1-amine |
2228686-02-8 | 5g |
$3396.0 | 2023-06-02 | ||
| Enamine | EN300-1999844-10.0g |
2-(4-ethylphenyl)prop-2-en-1-amine |
2228686-02-8 | 10g |
$5037.0 | 2023-06-02 | ||
| Enamine | EN300-1999844-1g |
2-(4-ethylphenyl)prop-2-en-1-amine |
2228686-02-8 | 1g |
$1129.0 | 2023-09-16 | ||
| Enamine | EN300-1999844-5g |
2-(4-ethylphenyl)prop-2-en-1-amine |
2228686-02-8 | 5g |
$3273.0 | 2023-09-16 |
2-(4-ethylphenyl)prop-2-en-1-amine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-(4-ethylphenyl)prop-2-en-1-amine
Introduction to 2-(4-ethylphenyl)prop-2-en-1-amine (CAS No: 2228686-02-8)
2-(4-ethylphenyl)prop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228686-02-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural framework comprising an amine functional group attached to a propenyl chain with an ethyl-substituted phenyl ring, presents intriguing possibilities for its application in the development of novel therapeutic agents.
The molecular structure of 2-(4-ethylphenyl)prop-2-en-1-amine encompasses a β-amino ester moiety, which is a key feature that distinguishes it from other related compounds. This structural motif is particularly noteworthy due to its potential role as a pharmacophore in drug design. The presence of the ethyl group on the phenyl ring introduces steric and electronic effects that can modulate the compound's interactions with biological targets, making it a promising candidate for further exploration.
In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The unique chemical properties of 2-(4-ethylphenyl)prop-2-en-1-amine make it an attractive scaffold for designing molecules that can interact with enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. Its ability to undergo selective binding interactions suggests that it could serve as a lead compound for the synthesis of more potent and selective drugs.
One of the most compelling aspects of 2-(4-ethylphenyl)prop-2-en-1-amine is its potential as a building block for structure-based drug design. Computational modeling studies have indicated that this compound can adopt multiple conformations, which may enhance its binding affinity to biological targets. Additionally, its chemical stability under various conditions makes it suitable for further functionalization, allowing researchers to modify its properties to achieve desired pharmacological effects.
Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-(4-ethylphenyl)prop-2-en-1-amine, making it more accessible for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the complex framework of this compound with high precision. These synthetic methodologies not only facilitate the production of pure samples but also open avenues for exploring derivatives with enhanced biological activity.
The pharmacological profile of 2-(4-ethylphenyl)propenolamine (a closely related compound) has provided valuable insights into the potential therapeutic applications of derivatives of 2-(4-propenylphenyl)amine. Studies have shown that compounds with similar structural motifs exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. This suggests that 2228686_02_8 may also possess anti-inflammatory and analgesic properties, although further experimental validation is required.
Moreover, the incorporation of computational chemistry tools has enhanced our understanding of how CAS No 2228686_02_8 interacts with biological targets at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have revealed key interactions between this compound and potential binding sites on proteins. These insights have guided the optimization of its structure to improve binding affinity and reduce off-target effects.
The synthesis and characterization of CAS No 2228686_02_8 have also contributed to our knowledge of its physicochemical properties, such as solubility, melting point, and spectroscopic behavior. These data are crucial for formulating effective drug delivery systems and ensuring its stability during storage and transportation. Advanced analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its molecular structure and purity.
In conclusion, CAS No 2228686_02_8, or more specifically referred to as (Z)-N-(4-Ethylphenyl)-3-butene amine, represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The ongoing studies into this compound highlight its promise as a lead molecule for developing novel drugs targeting various diseases. As research progresses, we can expect further insights into its mechanism of action and additional derivatives with improved pharmacological properties.
2228686-02-8 (2-(4-ethylphenyl)prop-2-en-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)